Cas no 639047-29-3 ( )

  structure
  structure
Product Name: 
CAS No:639047-29-3
MF:C13H17N5O
MW:259.306981801987
CID:961017
PubChem ID:960183
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethyl-N-(1-propyltetrazol-5-yl)benzamide
    • Benzamide, 3,4-dimethyl-N-(1-propyl-1H-tetrazol-5-yl)- (9CI)
    • AC1LIQRH
    • AG-G-38301
    • BENZAMIDE, 3,4-DIMETHYL-N-(1-PROPYL-1H-TETRAZOL-5-YL)-
    • CTK5C0120
    • DTXSID80359341
    • Benzamide,3,4-dimethyl-N-(1-propyl-1H-tetrazol-5-yl)-(9ci)
    • DB-284929
    • AKOS003198913
    • 639047-29-3
    •  
    • Inchi: 1S/C13H17N5O/c1-4-7-18-13(15-16-17-18)14-12(19)11-6-5-9(2)10(3)8-11/h5-6,8H,4,7H2,1-3H3,(H,14,15,17,19)
    • InChI Key: VIOLYMCJKVACJL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=C(C)C=1)NC1=NN=NN1CCC

Computed Properties

  • Exact Mass: 259.14331018g/mol
  • Monoisotopic Mass: 259.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72.7Ų
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